Cas no 2138406-14-9 (Cyclopropaneethanesulfonamide, N,N,β-trimethyl-)

Cyclopropaneethanesulfonamide, N,N,β-trimethyl-, is a specialized sulfonamide derivative characterized by its cyclopropane and ethanesulfonamide backbone with N,N,β-trimethyl substitutions. This compound is of interest in medicinal and organic chemistry due to its potential as a versatile intermediate or pharmacophore. The cyclopropane ring confers rigidity and metabolic stability, while the sulfonamide group enhances binding affinity and solubility. The N,N,β-trimethyl modifications may further influence reactivity, lipophilicity, and steric properties, making it suitable for applications in drug discovery and structure-activity relationship studies. Its well-defined structure allows for precise functionalization, enabling tailored synthetic pathways.
Cyclopropaneethanesulfonamide, N,N,β-trimethyl- structure
2138406-14-9 structure
Product Name:Cyclopropaneethanesulfonamide, N,N,β-trimethyl-
CAS No:2138406-14-9
MF:C8H17NO2S
MW:191.291081190109
CID:5300628
PubChem ID:165872895
Update Time:2025-11-07

Cyclopropaneethanesulfonamide, N,N,β-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneethanesulfonamide, N,N,β-trimethyl-
    • EN300-768616
    • 2138406-14-9
    • 2-cyclopropyl-N,N-dimethylpropane-1-sulfonamide
    • Inchi: 1S/C8H17NO2S/c1-7(8-4-5-8)6-12(10,11)9(2)3/h7-8H,4-6H2,1-3H3
    • InChI Key: AULNZVBOPFFBCK-UHFFFAOYSA-N
    • SMILES: S(CC(C)C1CC1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 191.09799996g/mol
  • Monoisotopic Mass: 191.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.147±0.06 g/cm3(Predicted)
  • Boiling Point: 268.0±23.0 °C(Predicted)
  • pka: -3.53±0.70(Predicted)

Cyclopropaneethanesulfonamide, N,N,β-trimethyl- Pricemore >>

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Additional information on Cyclopropaneethanesulfonamide, N,N,β-trimethyl-

Cyclopropaneethanesulfonamide, N,N,β-trimethyl- (CAS No. 2138406-14-9): A Comprehensive Overview

Cyclopropaneethanesulfonamide, N,N,β-trimethyl- (CAS No. 2138406-14-9) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, including drug development and biochemical studies.

The chemical structure of Cyclopropaneethanesulfonamide, N,N,β-trimethyl- is composed of a cyclopropane ring attached to an ethanesulfonamide group, with additional methyl groups at specific positions. This arrangement imparts unique physical and chemical properties to the molecule, making it an intriguing subject for scientific investigation.

Recent studies have highlighted the potential of Cyclopropaneethanesulfonamide, N,N,β-trimethyl- in the development of novel therapeutic agents. One notable application is its use as a scaffold for designing drugs targeting specific biological pathways. The compound's ability to modulate enzyme activity and interact with cellular receptors has been explored in several preclinical studies.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of Cyclopropaneethanesulfonamide, N,N,β-trimethyl- and its derivatives. The results showed that these compounds exhibit potent inhibitory effects on certain enzymes involved in inflammatory responses and cancer progression. This finding suggests that Cyclopropaneethanesulfonamide, N,N,β-trimethyl- could be a valuable lead compound for developing anti-inflammatory and anticancer drugs.

Another area of interest is the use of Cyclopropaneethanesulfonamide, N,N,β-trimethyl- in the field of neuropharmacology. Preliminary studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects. This property makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Cyclopropaneethanesulfonamide, N,N,β-trimethyl- involves a series of well-defined chemical reactions. The process typically starts with the formation of a cyclopropane ring through a ring-closing metathesis reaction. Subsequent steps include the introduction of the ethanesulfonamide group and the addition of methyl groups at specific positions. The high yield and purity achieved in these synthetic routes make it feasible for large-scale production.

The physical properties of Cyclopropaneethanesulfonamide, N,N,β-trimethyl-, such as its solubility in various solvents and its stability under different conditions, have been thoroughly characterized. These properties are crucial for optimizing its use in both laboratory settings and industrial applications.

In terms of safety and toxicity, extensive evaluations have been conducted to ensure that Cyclopropaneethanesulfonamide, N,N,β-trimethyl- is safe for use in research and development. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety profile.

The potential applications of Cyclopropaneethanesulfonamide, N,N,β-trimethyl- extend beyond pharmaceuticals. In materials science, this compound has been explored as a functional additive in polymer formulations due to its ability to enhance mechanical properties and thermal stability. Additionally, its unique chemical structure has inspired researchers to investigate its use in catalysis and other advanced materials applications.

In conclusion, Cyclopropaneethanesulfonamide, N,N,β-trimethyl- (CAS No. 2138406-14-9) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.

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